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Compound of Interest

Compound Name: L-Alaninol

Cat. No.: B1674331

(S)-2-Amino-1-propanol, also known as L-alaninol, is a valuable chiral building block in
modern organic synthesis. Its dual functionality, possessing both a primary amine and a
primary alcohol attached to a stereocenter, makes it a critical precursor for the synthesis of a
wide array of pharmaceuticals and fine chemicals. This technical guide provides an in-depth
overview of its synthesis, structure, and key properties for researchers, scientists, and
professionals in drug development.

Chemical Structure and Properties

(S)-2-Amino-1-propanol is a chiral organic compound with the chemical formula CsHoNO.[1][2]
At room temperature, it exists as a colorless to pale yellow, hygroscopic liquid with a
characteristic amine-like odor.[1] Its structure features a primary amine and a primary alcohol
group, rendering it soluble in water and other polar organic solvents.[1] The 'S’ configuration at
the chiral center is crucial for its application in asymmetric synthesis, where it imparts
stereoselectivity.[1][3]

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of (S)-2-Amino-1-propanol is
presented in the table below for easy reference.
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Property Value Reference
Molecular Formula CsHsNO [2]
Molecular Weight 75.11 g/mol [2]
CAS Number 2749-11-3 [1]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 173-176 °C (lit.) [4]
Melting Point 8°C [4]
Density 0.965 g/mL at 25 °C (lit.) [5]
Optical Rotation ([a]D) -17° (c=neat) [4]
Refractive Index (n20/D) 1.450 (lit.) [4]

1H NMR (MeOD, 500 MHz) & 1.02 (d, 3H), 2.90 (m, 1H),

(ppm) 3.26 (m, 1H), 3.45 (m, 1H) o]

13C NMR (MeOD, 125 MHz) &

19 (s), 49 (m), 69 (s) [6]
(ppm)

Synthesis of (S)-2-Amino-1-propanol

Several synthetic routes to (S)-2-Amino-1-propanol have been developed, with a primary focus
on achieving high enantiomeric purity. Common strategies involve the reduction of the readily
available chiral amino acid, L-alanine, or its derivatives, and the chemical transformation of
other chiral precursors.

Reduction of L-Alanine Derivatives

One of the most direct methods for synthesizing (S)-2-Amino-1-propanol is the reduction of the
carboxylic acid group of L-alanine or its esters. This approach is advantageous as it starts from
an inexpensive and enantiomerically pure natural amino acid.

A common laboratory-scale synthesis involves the reduction of an L-alanine ester using a
powerful reducing agent like lithium aluminum hydride (LiAIHa4).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.biosynth.com/p/FA47601/2749-11-3-l-alaninol
https://www.biosynth.com/p/FA47601/2749-11-3-l-alaninol
https://wap.guidechem.com/encyclopedia/s-2-amino-1-propanol-dic10898.html
https://wap.guidechem.com/encyclopedia/s-2-amino-1-propanol-dic10898.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7853542.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7853542.htm?N=United%20States
https://www.scientificlabs.co.uk/product/organic/A76206-1G
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7853542.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7853542.htm?N=United%20States
https://patents.google.com/patent/CA2706463A1/en
https://patents.google.com/patent/CA2706463A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Esterification of L-Alanine: L-alanine is first converted to its corresponding ester (e.g., ethyl
or benzyl ester) to protect the carboxylic acid and improve solubility in organic solvents.

Reduction: The L-alanine ester is dissolved in an anhydrous ether solvent, such as
tetrahydrofuran (THF).

Lithium aluminum hydride (LiAlHa4) is slowly added to the solution at 0°C.

The reaction mixture is then stirred at room temperature or gently heated to drive the
reaction to completion.[7]

Quenching and Work-up: The reaction is carefully quenched by the sequential addition of
water and a sodium hydroxide solution.

The resulting solids are filtered off, and the filtrate is concentrated under reduced pressure.

The crude product is then purified by distillation or chromatography to yield pure (S)-2-
Amino-1-propanol.

Synthesis from (S)-1-Methoxy-2-propylamine

An alternative industrial-scale synthesis involves the cleavage of the methyl ether in (S)-1-
methoxy-2-propylamine using a strong acid, typically hydrochloric acid.[6][8] This method can
produce (S)-2-Amino-1-propanol with high enantiomeric excess, corresponding to that of the
starting material.[6][8]

o Reaction Setup: (S)-1-Methoxy-2-propylamine is slowly added to a concentrated aqueous
solution of hydrochloric acid (e.g., 37% by weight), ensuring the temperature remains below
30°C.[6][8]

Heating: The reaction mixture is heated under reflux or in an autoclave at elevated
temperatures and pressures.[6][8][9] Reaction times and temperatures can be optimized, for
instance, heating at 100°C for 48 hours under reflux or at 135°C in an autoclave for 4 hours.

[6]18]

Isolation of Hydrochloride Salt: After the reaction is complete, water is removed by
distillation, yielding the hydrochloride salt of (S)-2-Amino-1-propanol as a viscous oil.[6][8]
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» Neutralization and Purification: The hydrochloride salt is dissolved in water and the pH is
adjusted to approximately 12-14 with a strong base like sodium hydroxide.[6][8]

e The free base, (S)-2-Amino-1-propanol, is then isolated by distillation, often with the aid of an
azeotroping agent like xylene or by extraction followed by distillation.[6][8]

Applications in Asymmetric Synthesis

A primary application of (S)-2-Amino-1-propanol is its use as a chiral auxiliary and a precursor
for the synthesis of chiral ligands for asymmetric catalysis.[3][10][11] These ligands are
instrumental in controlling the stereochemical outcome of a wide range of chemical reactions,
leading to the production of enantiomerically pure pharmaceuticals.

Role as a Chiral Ligand Precursor

The diagram below illustrates the general workflow for the application of (S)-2-Amino-1-
propanol in the synthesis of chiral oxazoline ligands and their subsequent use in asymmetric
catalysis.

Caption: General workflow illustrating the use of (S)-2-Amino-1-propanol.

Conclusion

(S)-2-Amino-1-propanol is a cornerstone chiral building block in synthetic organic chemistry. Its
readily available synthesis from L-alanine and other precursors, combined with its versatile
chemical handles, ensures its continued importance in the development of new
pharmaceuticals and other high-value chemical entities. The detailed understanding of its
synthesis and properties provided in this guide serves as a valuable resource for researchers
and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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